rel-(+)-1-hydroxy-3-phenyl-1H-indene-2-carboxamide
Overview
Description
Rel-(+)-1-hydroxy-3-phenyl-1H-indene-2-carboxamide, otherwise known as RPH-Ind, is a chiral compound that has been studied for its potential use in scientific research. RPH-Ind has many potential applications in the fields of biochemistry, physiology, and laboratory experiments.
Scientific Research Applications
RPH-Ind has been studied for its potential use in scientific research. Studies have shown that RPH-Ind has potential applications in the fields of biochemistry, physiology, and laboratory experiments. RPH-Ind has been studied for its ability to inhibit the enzyme tyrosinase, which is involved in the synthesis of melanin. RPH-Ind has also been studied for its ability to inhibit the enzyme aldose reductase, which is involved in the synthesis of glucose. Additionally, RPH-Ind has been studied for its ability to modulate the activity of the enzyme phospholipase A2, which is involved in the synthesis of fatty acids.
Mechanism of Action
The mechanism of action of RPH-Ind is not fully understood. However, it is believed that RPH-Ind acts as an inhibitor of the enzymes tyrosinase, aldose reductase, and phospholipase A2. By inhibiting these enzymes, RPH-Ind is able to modulate the activity of these enzymes and thus affect the synthesis of melanin, glucose, and fatty acids.
Biochemical and Physiological Effects
Studies have shown that RPH-Ind has the potential to have a variety of biochemical and physiological effects. Studies have shown that RPH-Ind has the potential to inhibit the synthesis of melanin, glucose, and fatty acids. Additionally, RPH-Ind has been studied for its potential to modulate the activity of the enzyme phospholipase A2, which is involved in the synthesis of fatty acids.
Advantages and Limitations for Lab Experiments
RPH-Ind has several advantages and limitations for laboratory experiments. One advantage of using RPH-Ind is that it is a chiral compound, meaning that it can be used to study the effects of enantiomerically pure compounds. Additionally, RPH-Ind is relatively easy to synthesize and can be used in a variety of laboratory experiments. However, one limitation of RPH-Ind is that it is not very stable in aqueous solutions and must be stored in anhydrous conditions.
Future Directions
The potential future directions of RPH-Ind research are numerous. One potential future direction is the study of the effects of RPH-Ind on the synthesis of other compounds, such as proteins and nucleic acids. Additionally, further studies could be conducted to better understand the mechanism of action of RPH-Ind and its potential applications in biochemistry, physiology, and laboratory experiments. Finally, more research could be conducted to explore the potential therapeutic applications of RPH-Ind, such as its potential use as an anti-inflammatory or anti-cancer agent.
Synthesis Methods
RPH-Ind is synthesized via a two-step process. The first step involves the condensation of 3-phenyl-1H-indene-2-carboxylic acid and 1-hydroxy-3-phenyl-1H-indene-2-carboxylic acid to form the intermediate product, 1-hydroxy-3-phenyl-1H-indene-2-carboxamide. The second step involves the resolution of the intermediate product into two enantiomers, (R)-1-hydroxy-3-phenyl-1H-indene-2-carboxamide and (S)-1-hydroxy-3-phenyl-1H-indene-2-carboxamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rel-(+)-1-hydroxy-3-phenyl-1H-indene-2-carboxamide can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final coupling reaction to form the target compound.", "Starting Materials": [ "Benzaldehyde", "2-nitrobenzaldehyde", "Acetophenone", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Ammonium chloride", "Sodium carbonate", "Ethyl acetate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Condensation of benzaldehyde and acetophenone in the presence of sodium hydroxide to form chalcone", "Step 2: Reduction of 2-nitrobenzaldehyde to 2-nitrobenzyl alcohol using sodium borohydride", "Step 3: Conversion of chalcone to 1,3-diphenyl-2-propen-1-one using hydrochloric acid", "Step 4: Condensation of 1,3-diphenyl-2-propen-1-one and 2-nitrobenzyl alcohol in the presence of sodium hydroxide to form 1,3-diphenyl-2-propen-1-ol", "Step 5: Oxidation of 1,3-diphenyl-2-propen-1-ol to 1,3-diphenyl-2-propen-1-one using sodium hypochlorite", "Step 6: Conversion of 1,3-diphenyl-2-propen-1-one to rel-(+)-1-hydroxy-3-phenyl-1H-indene-2-carboxamide using ammonium chloride and sodium carbonate in methanol", "Step 7: Purification of the final product using ethyl acetate, diethyl ether, and water" ] } | |
CAS RN |
2613299-63-9 |
Product Name |
rel-(+)-1-hydroxy-3-phenyl-1H-indene-2-carboxamide |
Molecular Formula |
C16H13NO2 |
Molecular Weight |
251.3 |
Purity |
95 |
Origin of Product |
United States |
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